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Compound of Interest

Compound Name: Crenolanib besylate

Cat. No.: B1669608

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of investigational compounds like Crenolanib besylate is paramount. This document
provides essential procedural guidance on personal protective equipment and disposal
methods to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

While some safety data sheets (SDS) indicate that Crenolanib besylate is not classified as a
hazardous substance under the Globally Harmonized System (GHS), it is prudent to handle it
as a potentially hazardous compound due to its potent biological activity as a tyrosine kinase
inhibitor.[1][2] The following PPE is recommended as a minimum standard when handling
Crenolanib besylate powder or solutions.
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PPE Category

Recommended Equipment

Rationale

Hand Protection

Two pairs of chemotherapy-

rated nitrile gloves.

Double-gloving provides an
extra layer of protection
against potential
contamination. One pair
should be worn under the

gown cuff and the other over.

[3]

Eye and Face Protection

Safety glasses with side

shields or a face shield.

Protects against splashes or

aerosols of the compound.[4]

Skin and Body Protection

A disposable, long-sleeved,

impervious gown.

Prevents skin contact with the
compound. Gowns should be
lint-free and made of a material

like polyethylene-coated
polypropylene.[3][4]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) may be necessary
when handling the powder

outside of a certified chemical
fume hood or biological safety

cabinet to prevent inhalation.

[4]

Protects against inhalation of

fine particles of the compound.

Operational Plan for Handling

o Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Designate a specific area for handling Crenolanib besylate, preferably within a

chemical fume hood or biological safety cabinet.

» Handling:

o Wear all recommended PPE before beginning work with the compound.

o When weighing the solid form, perform the task in a ventilated enclosure to minimize the

risk of inhalation.
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o If the compound comes into contact with skin, wash the affected area immediately with
soap and plenty of water.[2]

o In case of eye contact, flush with water as a precaution.[2]

o If inhaled, move the individual to fresh air. If breathing is difficult, seek medical attention.[2]

o Post-Handling: After handling, remove and dispose of gloves and gown in the designated
waste container. Wash hands thoroughly with soap and water. Clean and decontaminate the

work area.

Disposal Plan

Proper disposal of Crenolanib besylate and any contaminated materials is crucial to prevent
environmental contamination and accidental exposure. As an investigational drug used in
clinical research, its disposal should adhere to federal, state, and institutional guidelines for

chemotherapy or hazardous waste.[5]
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Waste Type Disposal Procedure

Should be disposed of as hazardous waste,

typically through incineration by a licensed
Unused or Expired Compound environmental management vendor.[5][6] Do not

dispose of it in the regular trash or sewer

system.

Items with more than 3% of the original drug
volume are considered "bulk” chemotherapy
waste and should be disposed of in a

) ) ) ] designated hazardous waste container (often a

Contaminated Labware (e.g., vials, pipette tips) ) )

black container).[6] Items with less than 3% are
considered "trace" waste and should be
disposed of in a designated chemotherapy

waste container (often a yellow container).[6]

Should be disposed of as trace chemotherapy
Contaminated PPE (gloves, gowns) waste in a designated yellow container for

incineration.[6]

Empty containers should be triple-rinsed (if
appropriate for the container type) with a
suitable solvent. The rinsate should be collected

Empty Containers and disposed of as hazardous waste. The
empty, rinsed container can then be disposed of
in the regular trash after defacing the label to

remove any identifying information.[7][8]

Crenolanib Besylate Mechanism of Action

Crenolanib is a potent and selective inhibitor of class Il receptor tyrosine kinases (RTKS),
specifically targeting FMS-like tyrosine kinase 3 (FLT3) and platelet-derived growth factor
receptors alpha and beta (PDGFRa/3).[9][10][11] Mutations in these receptors can lead to their
constitutive activation, promoting cancer cell proliferation and survival.[12] Crenolanib binds to
the active conformation of these kinases, blocking downstream signaling pathways.[13]
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Crenolanib inhibits FLT3 and PDGFR signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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